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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indan-5-carbaldehyde, a derivative of indan, is a chemical compound of interest in various

research and development sectors, particularly in the synthesis of pharmaceutical

intermediates and other complex organic molecules. A thorough understanding of its physical

properties is fundamental for its effective handling, characterization, and application in

experimental and industrial settings. This technical guide provides a comprehensive overview

of the core physical properties of Indan-5-carbaldehyde, complete with detailed experimental

protocols for their determination and a summary of available data.

Core Physical Properties
The physical characteristics of a compound dictate its behavior in different environments and

are crucial for process design, purification, and formulation. The key physical properties of

Indan-5-carbaldehyde are summarized below.

Data Presentation
A compilation of the reported physical properties for Indan-5-carbaldehyde (CAS No: 30084-

91-4) is presented in Table 1. It is important to note the variability in some of the reported

values, which may be attributed to different experimental conditions or the purity of the sample.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O [1][2][3]

Molecular Weight 146.19 g/mol [1][2]

Appearance Colorless to light yellow liquid [4]

Melting Point

255-257 °C (Note: This value

appears anomalous for a liquid

substance at room

temperature and may refer to a

derivative or an error in the

data source)

[4]

Boiling Point
262.3 °C at 760 mmHg 146.0-

147.5 °C at 29 Torr
[1][4]

Density 1.122 g/cm³ [1]

Solubility
Predicted log₁₀WS (Water

Solubility in mol/l): -2.79
[5]

Refractive Index 1.61 [1]

Flash Point 139.7 °C [1]

Vapor Pressure 0.011 mmHg at 25 °C [1]

Experimental Protocols
Accurate determination of physical properties relies on standardized and meticulously executed

experimental procedures. The following sections detail the methodologies for measuring the

key physical properties of Indan-5-carbaldehyde.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

crystalline solids, this transition occurs over a narrow temperature range.

Methodology:
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Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last solid particle melts (completion of melting) are recorded.

The melting point is reported as this range.[6][7][8]

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the

fusion tube with the open end submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil or silicone oil). The Thiele tube is designed

to ensure uniform heating of the oil bath.[9][10]

Heating: The Thiele tube is gently heated, causing the temperature of the oil and the sample

to rise. Air trapped in the capillary tube will expand and slowly bubble out.

Observation: As the temperature approaches the boiling point, a rapid and continuous

stream of bubbles will emerge from the capillary tube. The heating is then stopped. The

temperature at which the bubbling ceases and the liquid begins to be drawn back into the

capillary tube is recorded as the boiling point.[9][10] The atmospheric pressure should also

be recorded as the boiling point is pressure-dependent.
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Density Determination (Pycnometer Method)
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a digital density meter.

Methodology:

Pycnometer Preparation: A pycnometer, a glass flask with a precise volume, is thoroughly

cleaned, dried, and weighed empty (m₁).

Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and the excess liquid is removed. The filled pycnometer is

then weighed (m₂). The volume of the pycnometer (V) can be calculated.

Sample Measurement: The pycnometer is emptied, dried, and then filled with Indan-5-
carbaldehyde at the same temperature. The filled pycnometer is weighed again (m₃).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ = (m₃ - m₁) / V.

[11]

Solubility Determination (Shake-Flask Method)
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

Sample Preparation: An excess amount of Indan-5-carbaldehyde is added to a known

volume of the solvent (e.g., water) in a sealed container.

Equilibration: The mixture is agitated (e.g., by shaking or stirring) at a constant temperature

for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.[12]

Phase Separation: The mixture is allowed to stand undisturbed until the undissolved solute

settles. If necessary, centrifugation or filtration can be used to separate the saturated solution

from the excess solute.
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Concentration Analysis: The concentration of Indan-5-carbaldehyde in the clear, saturated

solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy,

gas chromatography (GC), or high-performance liquid chromatography (HPLC). The

solubility is then expressed in units such as g/L or mol/L.[12]

Visualization of Physical Property Relationships
The physical properties of a compound are interconnected and influence its overall behavior.

The following diagram illustrates the logical relationships between some of the core physical

properties.
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Caption: Interrelationships of core physical properties.

Conclusion
This technical guide provides a detailed overview of the physical properties of Indan-5-
carbaldehyde, offering valuable data and standardized experimental protocols for their

determination. The provided information is intended to support researchers, scientists, and

drug development professionals in the safe and effective use of this compound in their work. It

is recommended to consult safety data sheets (SDS) for comprehensive safety and handling

information.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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